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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 4-
Benzyloxyphenyl isocyanate in a laboratory setting. The information is intended to ensure the

safety of personnel and the integrity of the chemical.

Section 1: Chemical Properties and Hazards
4-Benzyloxyphenyl isocyanate is a reactive organic compound widely used in the synthesis

of pharmaceuticals, agrochemicals, and other complex organic molecules. Its isocyanate

functional group is highly susceptible to nucleophilic attack, making it a valuable reagent for the

formation of ureas, urethanes, and other derivatives. However, this reactivity also presents

significant health and safety hazards.

Table 1: Physicochemical and Hazard Data for 4-Benzyloxyphenyl Isocyanate
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Property Value Source(s)

Chemical Formula C₁₄H₁₁NO₂ [1]

Molecular Weight 225.24 g/mol [1]

CAS Number 50528-73-9 [1]

Appearance
Not specified; likely a solid or

liquid

GHS Hazard Statements
H302, H312, H332, H315,

H319, H335
[2]

Hazard Class

Acute Toxicity (Oral, Dermal,

Inhalation), Skin Irritation, Eye

Irritation, Respiratory Irritation

[2]

Signal Word Warning

Section 2: Safe Handling and Personal Protective
Equipment (PPE)
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

4-Benzyloxyphenyl isocyanate.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood.[3] The atmosphere should be regularly checked to ensure it is

below established exposure limits.[3]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
Table 2: Recommended Personal Protective Equipment
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PPE Type Specification Source(s)

Hand Protection

Wear impervious, chemically

resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for

any damage before use.

[3]

Eye/Face Protection
Chemical safety goggles or a

face shield are required.
[3]

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn. Full-body protection may

be necessary for larger

quantities.

[3]

Respiratory Protection

If working outside a fume hood

or if ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is necessary.

[3]

General Hygiene Practices
Do not eat, drink, or smoke in areas where 4-Benzyloxyphenyl isocyanate is handled or

stored.[3]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[3]

Contaminated work clothing should be laundered separately from other clothing.[3]

Section 3: Storage Procedures
Proper storage is crucial to maintain the stability of 4-Benzyloxyphenyl isocyanate and to

prevent hazardous reactions.

Container: Store in the original, tightly sealed container.[3]
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Location: Keep in a cool, dry, and well-ventilated area.[3] Protect from moisture, as

isocyanates react with water to produce carbon dioxide gas, which can lead to a dangerous

buildup of pressure in a sealed container.[4]

Incompatible Materials: Store away from incompatible materials such as strong acids, strong

bases, alcohols, amines, and strong oxidizing agents.[5]

Damage Prevention: Protect containers from physical damage and inspect them regularly for

leaks.[3]

Section 4: Spill and Emergency Procedures
Spill Cleanup

Small Spills: In case of a small spill, immediately evacuate the area and ensure adequate

ventilation. Wearing appropriate PPE, absorb the spill with an inert, non-combustible material

such as vermiculite, dry sand, or earth. Place the absorbed material into a labeled, sealable

container for hazardous waste disposal. Do not use water for cleanup as it will react with the

isocyanate.

Large Spills: For large spills, evacuate the area immediately and contact your institution's

environmental health and safety department.

First Aid
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[5]

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[5]
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Section 5: Experimental Protocols
The following are general protocols for common reactions involving 4-Benzyloxyphenyl
isocyanate. Researchers should adapt these procedures to their specific substrates and

experimental conditions.

Synthesis of a Urea Derivative via Reaction with an
Amine
This protocol outlines the synthesis of an N,N'-disubstituted urea by reacting 4-
Benzyloxyphenyl isocyanate with a primary or secondary amine.

Materials:

4-Benzyloxyphenyl isocyanate

Substituted aniline or other amine

Anhydrous dichloromethane (DCM) or acetone

Triethylamine (TEA) (optional, as a base)

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or argon gas supply

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve

the desired amine (1.0 equivalent) in anhydrous dichloromethane or acetone.

If the amine salt is used, add triethylamine (1.1 equivalents) to the solution to liberate the

free amine.
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In a separate flask, dissolve 4-Benzyloxyphenyl isocyanate (1.0 equivalent) in a minimal

amount of the same anhydrous solvent.

Slowly add the solution of 4-Benzyloxyphenyl isocyanate to the stirred amine solution at

room temperature.

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC). The reaction is typically complete within a few hours.[6]

Upon completion, if the product precipitates, it can be collected by filtration, washed with a

small amount of cold solvent, and dried.

If the product remains in solution, the solvent can be removed under reduced pressure using

a rotary evaporator.

The crude product can then be purified by recrystallization or column chromatography on

silica gel.

Characterization: The final product should be characterized by standard analytical techniques,

such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and

purity.

Section 6: Visualizations
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Safe Handling and Storage of 4-Benzyloxyphenyl Isocyanate
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Caption: Workflow for the safe handling and storage of 4-Benzyloxyphenyl isocyanate.
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General Workflow for Urea Synthesis
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Caption: General experimental workflow for the synthesis of a urea derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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